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Compound of Interest

Compound Name: M3541

Cat. No.: B12381934 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective ATM inhibitor M3541, adherence to rigorous disposal procedures is paramount for

ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for M3541 is not publicly available, this guide provides a comprehensive framework for

its proper disposal based on established best practices for handling potent kinase inhibitors

and hazardous chemical waste. All procedures must be conducted in strict accordance with

institutional and local environmental health and safety (EHS) regulations.

M3541 is a highly potent, ATP-competitive, and selective inhibitor of Ataxia Telangiectasia

Mutated (ATM) kinase, a critical regulator of the DNA damage response.[1][2][3][4] Its

mechanism of action involves suppressing the repair of DNA double-strand breaks, thereby

enhancing the anti-tumor activity of radiation and other DNA-damaging agents.[1][2][3] Given

its biological potency, meticulous handling and disposal are essential to minimize occupational

exposure and environmental contamination.

M3541 Quantitative Data Summary
Property Value

Molecular Weight 428.42 g/mol

CAS Number 1360628-91-6

Potency (IC₅₀) 0.25 nM

Solubility Soluble in DMSO
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Experimental Protocols for Proper Disposal
The following step-by-step procedures provide a general protocol for the safe disposal of

M3541. It is critical to consult with your institution's Environmental Health and Safety (EHS)

office to ensure compliance with specific regulations.

Personal Protective Equipment (PPE)
Due to the potent nature of M3541, a comprehensive suite of personal protective equipment is

required to prevent accidental exposure.

Gloves: Double gloving with nitrile gloves is recommended. Change the outer gloves

immediately if contamination is suspected.

Eye Protection: Wear chemical splash goggles or safety glasses with side shields.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Respiratory Protection: For handling the solid compound or when there is a risk of

aerosolization, a NIOSH-approved respirator (e.g., N95 or higher) is advised. Operations

with a high risk of generating aerosols may necessitate a Powered Air-Purifying Respirator

(PAPR).[5]

Disposal of Unused Solid M3541
Consult EHS: Before initiating disposal, contact your institution's EHS office for specific

guidance on disposing of potent chemical inhibitors.

Packaging: Ensure the original container is securely sealed. If repackaging is necessary, use

a clearly labeled, compatible container. The label must include the chemical name

("M3541"), CAS number, and appropriate hazard warnings.

Waste Stream: Dispose of as hazardous chemical waste through your institution's

designated waste management program. Do not mix with other waste streams unless

explicitly permitted by your EHS office.

Disposal of M3541 Solutions (e.g., in DMSO)
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Waste Collection: Collect all solutions containing M3541 in a designated, sealed, and clearly

labeled hazardous waste container. The label should indicate the solvent (e.g., DMSO) and

the solute (M3541) with its approximate concentration.

Avoid Drains:Under no circumstances should solutions containing M3541 be disposed of

down the drain.

Institutional Pickup: Arrange for the disposal of the hazardous waste container through your

institution's EHS-approved waste pickup service.

Decontamination of Glassware and Surfaces
Proper decontamination of all equipment and surfaces that have come into contact with M3541
is crucial to prevent cross-contamination and exposure.

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will

solubilize M3541 (e.g., ethanol or DMSO). Collect this rinsate as hazardous waste.

Secondary Wash: Wash the rinsed items with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with water.

Verification: If a method for trace analysis is available, consider verifying the effectiveness of

the decontamination procedure.[6]

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or involves a significant amount of airborne powder, evacuate

the area.

PPE: Don the appropriate PPE before attempting to clean the spill.

Containment: For liquid spills, use absorbent pads to contain the spill. For solid spills, gently

cover with a damp paper towel to avoid generating dust.
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Cleanup: Carefully clean the spill area, working from the outside in. Use a decontamination

solution as recommended by your EHS office.[7]

Waste Disposal: All materials used for spill cleanup must be collected and disposed of as

hazardous chemical waste.

ATM Signaling Pathway
The diagram below illustrates the central role of ATM in the DNA damage response pathway,

which is the target of M3541.
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Caption: ATM Signaling Pathway and Inhibition by M3541.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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